5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C20H19NO4S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-[2-(4-methoxyphenyl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO4S2/c1-24-15-6-3-13(4-7-15)9-10-21-19(23)18(27-20(21)26)12-14-5-8-16(22)17(11-14)25-2/h3-8,11-12,22H,9-10H2,1-2H3/b18-12-
• InChI Key: YSMIZFLAQUHFGC-PDGQHHTCSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CCN2C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/SC2=S
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=S

Description

This compound belongs to the rhodanine-derived thiazolidinone family, characterized by a 2-thioxo-1,3-thiazolidin-4-one core. The structure features a (4-hydroxy-3-methoxyphenyl)methylene group at the 5-position and a 2-(4-methoxyphenyl)ethyl substituent at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one typically involves a multi-step process. One common method includes the condensation of 4-hydroxy-3-methoxybenzaldehyde with 2-(4-methoxyphenyl)ethylamine to form an intermediate Schiff base. This intermediate is then reacted with thioglycolic acid under reflux conditions to yield the final thiazolidinone compound. The reaction conditions often require the use of a solvent such as ethanol or methanol and a catalyst like p-toluenesulfonic acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely. The use of high-purity reagents and solvents, along with stringent quality control measures, ensures the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the thiazolidinone ring.

Substitution: The methoxy and hydroxy groups on the phenyl rings can undergo substitution reactions with halogens or other electrophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced thiazolidinone derivatives.

Substitution: Halogenated phenyl derivatives.

Scientific Research Applications

Pharmacological Applications

1. Antimicrobial Activity
Research indicates that thiazolidinone derivatives, including this compound, exhibit notable antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism often involves the inhibition of bacterial enzyme activity, which is crucial for bacterial survival and proliferation .

2. Anticancer Potential
The compound has shown promise in anticancer research, particularly in inhibiting the growth of cancer cell lines. In vitro studies have reported cytotoxic effects against several cancer types, including breast and prostate cancers. The mechanism may involve apoptosis induction and cell cycle arrest, making it a candidate for further development as an anticancer agent .

3. Anti-inflammatory Effects
The compound's anti-inflammatory properties have been explored in various models. It appears to modulate inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines. This suggests a therapeutic role in conditions characterized by chronic inflammation .

Case Studies and Research Findings

Several studies have documented the efficacy and applications of this compound:

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated significant inhibition against Escherichia coli and Pseudomonas aeruginosa with low MIC values.
	Anticancer Activity	Showed cytotoxic effects on breast cancer cell lines with induction of apoptosis observed in treated cells.
	Anti-inflammatory Properties	Reduced levels of TNF-alpha and IL-6 in animal models of inflammation, indicating potential therapeutic benefits in inflammatory diseases.

Mechanism of Action

The mechanism of action of 5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors involved in cell signaling and metabolism, such as kinases and proteases.

Pathways Involved: It may inhibit pathways related to cell proliferation, apoptosis, and inflammation, thereby exerting its biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations:

Substituent Positioning :

• Compounds with 4-hydroxy-3-methoxybenzylidene (e.g., 5c, target compound) exhibit stronger intermolecular hydrogen bonding than isomers like 5d (3-hydroxy-4-methoxy) due to steric and electronic effects .
• The 2-(4-methoxyphenyl)ethyl group in the target compound introduces conformational flexibility compared to rigid substituents like morpholine (5c) or chlorophenyl () .

In contrast, electron-withdrawing groups (e.g., Cl in ) stabilize the ring but reduce nucleophilicity .

Synthetic Yields :

• Morpholine-substituted derivatives (5c, 5d) achieve high yields (86–88%) under microwave conditions, suggesting efficient nucleophilic displacement at the 2-thioxo position .

Biological Activity: While direct data for the target compound is absent, structurally related compounds (e.g., ) show antifungal and antibiotic activity, often linked to the thioxo-thiazolidinone core and arylidene substituents .

Research Findings and Implications

Crystallography and Stability :

• Derivatives with bulky substituents (e.g., 5e, 5f in ) exhibit melting points >260°C, indicating high thermal stability due to extended conjugation and planar structures .
• Software like SHELXL and Mercury () are critical for analyzing crystal packing and anisotropic displacement in these compounds .

Structure-Activity Relationships (SAR) :

• The 4-hydroxy-3-methoxy motif (common in the target compound and ) is associated with enhanced bioactivity in rhodanine derivatives, likely due to improved receptor binding via H-bonding .
• Lipophilic groups (e.g., dodecyl in ) may improve membrane permeability but reduce aqueous solubility .

Synthetic Challenges :

• Steric hindrance from substituents like 2-(4-methoxyphenyl)ethyl (target compound) could complicate cyclocondensation steps, necessitating optimized reaction conditions (e.g., microwave irradiation) .

Biological Activity

The compound 5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its diverse biological activities, particularly in the fields of oncology and pharmacology. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a thiazolidinone core, characterized by a five-membered ring containing sulfur and nitrogen atoms. Its structure can be represented as follows:

• IUPAC Name : 5-[(4-Hydroxy-3-methoxyphenyl)methylene]-3-[2-(4-methoxyphenyl)ethyl]-2-thioxo-1,3-thiazolidin-4-one
• Molecular Formula : C19H20N2O5S
• Molecular Weight : 388.44 g/mol

The biological activity of thiazolidinone derivatives often involves their interaction with various molecular targets. The thiazolidinone core can inhibit specific enzymes or receptors, leading to anti-proliferative effects in cancer cells. The presence of hydroxy and methoxy groups enhances binding affinity through hydrogen bonding and hydrophobic interactions, potentially increasing the compound's efficacy against tumor cells.

Biological Activities

• Anticancer Activity
  • Research indicates that thiazolidinone derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to the one have shown promising results against HeLa (cervical cancer), A549 (lung cancer), and MCF7 (breast cancer) cell lines.
  • A study reported that certain thiazolidinones had IC50 values ranging from 24.5 to 28.6 µM against multiple cancer types, suggesting potent anti-tumor properties .
• Antimicrobial Properties
  • Thiazolidinones have also been evaluated for their antibacterial and antifungal activities. Some derivatives demonstrated significant inhibition against pathogenic bacteria and fungi, indicating their potential as antimicrobial agents.
• Anti-inflammatory Effects
  • Compounds within this class have shown anti-inflammatory properties by modulating inflammatory pathways, which could be beneficial in treating conditions like arthritis or other inflammatory diseases.

Case Studies

Several studies have highlighted the biological activities of thiazolidinone derivatives:

• Da Silva et al. (2020) evaluated a series of thiazolidinones for anti-glioma activity, finding that specific derivatives significantly decreased cell viability in glioblastoma multiform cells .
• Yahiaoui et al. (2020) synthesized new thiazolidine derivatives and assessed their cytotoxicity against multiple cancer cell lines, reporting effective antiproliferative activity .

Data Table: Biological Activity Overview

Activity Type	Cell Lines Tested	IC50 Values (µM)	Reference
Anticancer	HeLa	24.5
	A549	26.6
	MCF7	28.6
Antimicrobial	Staphylococcus aureus	Not specified
	Candida albicans	Not specified
Anti-inflammatory	RAW 264.7 macrophages	Not specified